Cas no 847996-42-3 (Isoxazolo[5,4-c]pyridin-3(2H)-one)

• Product Name: Isoxazolo[5,4-c]pyridin-3(2H)-one
• CAS No: 847996-42-3
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD12827779
• CID: 1028887
• PubChem ID: 11286490
• Update Time: 2025-11-01

Isoxazolo[5,4-c]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-c]pyridin-3(2H)-one
• [1,2]oxazolo[5,4-c]pyridin-3-one
• isoxazolo[5,4-c]pyridin-3-ol
• isoxazolocpyridinol
• FT-0729405
• FD-0722
• SCHEMBL1650573
• MFCD12827779
• CRAFYPVJLKTWET-UHFFFAOYSA-N
• AKOS005072786
• [1,2]oxazolo[5,4-c]pyridin-3-ol
• AKOS022171587
• DTXSID70461144
• 847996-42-3
• 2H-[1,2]OXAZOLO[5,4-C]PYRIDIN-3-ONE
• DB-082894

• MDL： MFCD12827779
• Inchi： 1S/C6H4N2O2/c9-6-4-1-2-7-3-5(4)10-8-6/h1-3H,(H,8,9)
• InChI Key： CRAFYPVJLKTWET-UHFFFAOYSA-N
• SMILES： O1C2C=NC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 58.89000
• LogP: 0.51610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on Isoxazolo[5,4-c]pyridin-3(2H)-one

Introduction to Isoxazolo[5,4-c]pyridin-3(2H)-one (CAS No. 847996-42-3)

Isoxazolo[5,4-c]pyridin-3(2H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 847996-42-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry. The structural framework of Isoxazolo[5,4-c]pyridin-3(2H)-one combines the functionalities of an isoxazole ring and a pyridine moiety, which together create a versatile scaffold for drug design.

The isoxazole ring is a five-membered heterocycle containing an oxygen atom and two carbon atoms, while the pyridine ring is a six-membered aromatic nitrogen-containing heterocycle. The integration of these two rings in Isoxazolo[5,4-c]pyridin-3(2H)-one introduces multiple sites for functionalization, making it an attractive candidate for the development of novel therapeutic agents. The presence of the 3(2H)-one functionality further enhances its potential by providing additional reactive sites for chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds like Isoxazolo[5,4-c]pyridin-3(2H)-one. Studies have demonstrated that such molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique structural features of this compound make it a valuable scaffold for designing drugs that target specific biological pathways.

One of the most compelling aspects of Isoxazolo[5,4-c]pyridin-3(2H)-one is its potential to interact with various biological targets. For instance, research has shown that derivatives of this compound can inhibit the activity of enzymes involved in cancer cell proliferation. Additionally, studies have suggested that it may have protective effects against neurodegenerative diseases by modulating inflammatory responses and oxidative stress.

The synthesis of Isoxazolo[5,4-c]pyridin-3(2H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its biological properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between Isoxazolo[5,4-c]pyridin-3(2H)-one and biological targets. Molecular docking studies have been used to predict how this compound binds to specific proteins and enzymes, providing insights into its mechanism of action. These computational approaches have complemented experimental studies by offering rapid and cost-effective screening methods for identifying potential drug candidates.

The pharmacokinetic properties of Isoxazolo[5,4-c]pyridin-3(2H)-one are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing side effects. Preclinical studies have begun to address these questions by evaluating the compound's bioavailability and metabolic stability in animal models.

In conclusion, Isoxazolo[5,4-c]pyridin-3(2H)-one (CAS No. 847996-42-3) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. Continued research into its synthesis, pharmacology, and pharmacokinetics will likely uncover new opportunities for medical applications.